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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

cat. No.: B1618612

An In-depth Technical Guide to the Physicochemical Properties of 6-Ethyl-3-decanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of 6-Ethyl-3-decanol, specifically its boiling point and density. This document outlines the
experimentally determined values for these properties and provides detailed protocols for their
measurement, ensuring accurate and reproducible results in a laboratory setting.

Quantitative Data Summary

The fundamental physical properties of 6-Ethyl-3-decanol are summarized in the table below.
These values are critical for a variety of applications, including reaction engineering,
purification process design, and formulation development.

Property Value Units Conditions
Boiling Point 239.2 °C at 760 mmHg
Density 0.828 g/cm3 Not Specified

Experimental Protocols

Accurate determination of the boiling point and density is essential for the characterization of 6-
Ethyl-3-decanol. The following sections detail standardized laboratory procedures for
obtaining these measurements.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a high-boiling liquid such as 6-Ethyl-3-decanol, the capillary method using a

Thiele tube or a similar heating apparatus is a common and reliable technique.[1][2]

Materials:

Thiele tube or other suitable heating bath (e.g., oil bath on a hot plate)

High-range thermometer (-10 to 400 °C)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Stand and clamps

Sample of 6-Ethyl-3-decanol

Procedure:

A small amount of 6-Ethyl-3-decanol is placed into the fusion tube.

A capillary tube, which has been sealed at one end, is inverted and placed into the fusion
tube containing the liquid sample.

The fusion tube is securely attached to a thermometer. The bulb of the thermometer and the
fusion tube should be at the same level.

The entire assembly is then immersed in a Thiele tube or an oil bath.
The apparatus is heated slowly and uniformly.[1]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.
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e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the open end of the capillary tube.

e The temperature at which this vigorous bubbling occurs is recorded as the boiling point of
the liquid.[1]

» To confirm the boiling point, the heat source can be removed, and the temperature at which
the liquid just begins to enter the capillary tube upon cooling is also noted. This temperature
should be very close to the boiling point recorded during heating.

Determination of Density

The density of a liquid is its mass per unit volume. A precise method for determining the density
of liquids is through the use of a pycnometer, also known as a specific gravity bottle.[3][4][5][6]
This method is capable of high accuracy.[7]

Materials:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)[4][5]

[6]
e Analytical balance (accurate to at least 0.001 g)
o Constant temperature water bath
e Thermometer
o Sample of 6-Ethyl-3-decanol
« Distilled water (for calibration)
o Acetone (for cleaning and drying)
Procedure:

o Calibration of the Pycnometer:
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o The pycnometer is thoroughly cleaned, rinsed with distilled water, then with acetone, and
dried completely.

o The mass of the clean, dry, and empty pycnometer (mo) is accurately measured using an
analytical balance.

o The pycnometer is then filled with distilled water of a known temperature and density. The
stopper is inserted, and any excess water that emerges from the capillary is carefully
wiped away.

o The mass of the pycnometer filled with water (m1) is measured.

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the measurement temperature: V = (m1 - mo) / p_water.

o Measurement of the Sample Density:
o The calibrated pycnometer is emptied, cleaned, and dried as before.
o The pycnometer is filled with 6-Ethyl-3-decanol.
o The stopper is inserted, and any excess liquid is carefully removed from the exterior.
o The mass of the pycnometer filled with the sample (mz) is measured.

o The density of the 6-Ethyl-3-decanol (p_sample) is then calculated using the formula:
p_sample = (mz2 - mo) / V.

Logical Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of the
boiling point and density of a liquid chemical sample like 6-Ethyl-3-decanol.

Caption: Experimental workflow for determining the boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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